Ammonium iron(III) hexacyanoferrate(II)

• IUPAC Name: azanium;iron(2+);iron(3+);hexacyanide
• InChI: InChI=1S/6CN.2Fe.H3N/c6*1-2;;;/h;;;;;;;;1H3/q6*-1;+2;+3;/p+1
• InChI Key: ILZWGESBVHGTRX-UHFFFAOYSA-O
• Canonical SMILES: [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[NH4+].[Fe+2].[Fe+3]
• Molecular Formula: C6FeN6.Fe.H4N, C6H4Fe2N7
• DSSTOX Substance ID: DTXSID1029332
• Molecular Weight: 285.83 g/mol
• Physical Description: Ferric ammonium ferrocyanide is a solid., Dry Powder; Other Solid
• CAS No.: 25869-00-5

Description

Ammonium iron(III) hexacyanoferrate(II) is a coordination compound with the chemical formula ( \text{(NH}_4\text{)}\text{Fe}^{{3+}\text{[Fe}}{2+}\text{(CN)}_6\text{]} ). It is known for its vibrant blue color and is commonly referred to as Prussian blue. This compound has a unique structure where iron atoms are coordinated with cyanide ligands, forming a three-dimensional framework. It has been historically significant as a pigment and has found various applications in modern science and industry.

Mechanism of Action

Action Environment

The action of Ammonium Iron(III) Hexacyanoferrate(II) can be influenced by various environmental factors. For instance, the compound is soluble in water and mineral acids, but insoluble in alkali . Therefore, the pH of the environment could potentially influence the compound’s solubility, and thus its efficacy. Additionally, the compound should be stored in a cool place, away from oxidizing agents , suggesting that temperature and oxidative conditions could also impact its stability and action.

Biochemical Analysis

Biochemical Properties

Ammonium iron(III) hexacyanoferrate(II) interacts with various biomolecules in its biochemical reactions. For instance, it has been found to coprecipitate with bovine albumin and trichloroacetic acid (TCA) . This interaction allows for the separation of Ammonium iron(III) hexacyanoferrate(II) from water and water-soluble components .

Cellular Effects

Its role as a caesium-binding agent suggests that it may influence cell function by binding to caesium ions and preventing their absorption .

Molecular Mechanism

The molecular mechanism of action of Ammonium iron(III) hexacyanoferrate(II) is largely based on its ability to bind to caesium ions . This binding interaction can inhibit the absorption of radioactive caesium, thereby exerting its effects at the molecular level .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Ammonium iron(III) hexacyanoferrate(II) can change over time. For instance, it has been found that the compound’s separation from water and water-soluble components can be achieved through a simple method based on quantitative coprecipitation with bovine albumin and TCA .

Dosage Effects in Animal Models

The effects of Ammonium iron(III) hexacyanoferrate(II) at different dosages in animal models have not been extensively studied. Its use as a caesium-binding agent suggests that it may have a threshold effect, with higher doses potentially leading to toxic or adverse effects .

Metabolic Pathways

Ammonium iron(III) hexacyanoferrate(II) is involved in metabolic pathways related to the binding and removal of caesium ions

Transport and Distribution

The transport and distribution of Ammonium iron(III) hexacyanoferrate(II) within cells and tissues are likely influenced by its interactions with other biomolecules, such as albumin and TCA . These interactions may affect its localization or accumulation within cells.

Subcellular Localization

Given its biochemical properties and interactions with other biomolecules, it is likely that it is directed to specific compartments or organelles within cells .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ammonium iron(III) hexacyanoferrate(II) can be synthesized through a co-precipitation method. This involves mixing solutions of ferric chloride (FeCl₃) and potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) under controlled conditions. The reaction is typically carried out in an aqueous medium with constant stirring to ensure uniform mixing. The resulting blue precipitate is then filtered, washed, and dried to obtain the final product.

Industrial Production Methods

In industrial settings, the production of ammonium iron(III) hexacyanoferrate(II) follows a similar co-precipitation process but on a larger scale. The reactants are mixed in large reactors, and the precipitate is separated using filtration techniques. The product is then purified and dried using industrial drying equipment. The process parameters, such as temperature, pH, and concentration of reactants, are carefully controlled to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Ammonium iron(III) hexacyanoferrate(II) undergoes various chemical reactions, including:

Oxidation and Reduction: The compound can participate in redox reactions due to the presence of iron in different oxidation states.

Substitution: Cyanide ligands can be substituted by other ligands under specific conditions.

Complex Formation: It can form complexes with other metal ions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂) can oxidize the iron(II) centers to iron(III).

Reduction: Reducing agents like sodium borohydride (NaBH₄) can reduce iron(III) to iron(II).

Substitution: Ligand exchange reactions can be carried out using various ligands such as ammonia (NH₃) or phosphines.

Major Products

Oxidation: The oxidation of ammonium iron(III) hexacyanoferrate(II) can lead to the formation of ferric ferrocyanide.

Reduction: Reduction reactions can yield ferrous ferrocyanide.

Substitution: Ligand exchange can result in the formation of new coordination compounds with different properties.

Scientific Research Applications

Ammonium iron(III) hexacyanoferrate(II) has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other coordination compounds and as a catalyst in various chemical reactions.

Biology: The compound is employed in biological assays and as a staining agent in microscopy.

Medicine: It is used in the treatment of heavy metal poisoning, particularly for binding and removing radioactive cesium and thallium from the body.

Industry: It is used in the production of pigments, inks, and dyes. Additionally, it finds applications in electrochemical devices and sensors.

Comparison with Similar Compounds

Ammonium iron(III) hexacyanoferrate(II) can be compared with other similar compounds such as:

Potassium iron(III) hexacyanoferrate(II): Similar in structure but contains potassium ions instead of ammonium ions.

Sodium iron(III) hexacyanoferrate(II): Contains sodium ions and has similar properties and applications.

Copper hexacyanoferrate(II): Contains copper ions and is used in different applications such as electrochemical sensors.

Uniqueness

Ammonium iron(III) hexacyanoferrate(II) is unique due to its high affinity for binding cesium and thallium ions, making it particularly useful in medical applications for treating heavy metal poisoning. Its vibrant blue color also makes it valuable as a pigment in various industries.

Customer Q & A

Q1: How does Ammonium iron(III) hexacyanoferrate(II) (AFCF) interact with radiocesium and what are the downstream effects?

A: AFCF acts as a highly specific binder for cesium ions, including radioactive isotopes like Cesium-137. This interaction occurs in the digestive tract, preventing the absorption of radiocesium into the bloodstream. [] By binding to radiocesium in the gut, AFCF facilitates its excretion from the body, thereby reducing the overall accumulation and potential harmful effects of radiation exposure. []

Q2: Can you describe the material compatibility and stability of AFCF, particularly in the context of oral administration?

A: AFCF can be effectively incorporated into sustained-release boli for oral administration to animals. [] These boli, designed to last for several weeks, ensure a continuous release of AFCF within the digestive system. Research indicates that both uncoated and wax-coated AFCF boli effectively reduce radiocesium levels in sheep grazing on contaminated pastures. [] The wax coating prolongs the duration of action, offering a practical advantage in managing radiocesium contamination.

Q3: What are the analytical methods used to study AFCF and its interaction with cesium?

A: A key challenge in studying AFCF is its colloidal nature, making separation from aqueous solutions difficult. Researchers have developed a novel method to separate AFCF from water using co-precipitation with bovine albumin and trichloroacetic acid (TCA). [] This technique allows for a more efficient analysis of AFCF-cesium interactions in vitro, enabling further research into its binding properties. [] Gamma spectrometry is used to measure the levels of contamination in various tissues. []

Q4: Are there alternative materials or approaches to mitigating radiocesium contamination?

A: Clinoptilolite, a naturally occurring zeolite mineral, has also been investigated for its radiocesium binding properties. [] While it demonstrates some protective effects, studies in pheasants indicate that AFCF, particularly in water solution, exhibits superior efficacy in reducing radiocesium accumulation compared to clinoptilolite. [] This highlights the importance of continued research into different materials and administration methods to optimize radiocesium mitigation strategies.